2,4-Di-tert-butyl-6-(1-oxo-2H-1lambda~5~,2,3-benzotriazol-2-yl)phenol

• CAS RN: 84755-44-2
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2,4-ditert-butyl-6-(1-oxidobenzotriazol-1-ium-2-yl)phenol
• InChI: InChI=1S/C20H25N3O2/c1-19(2,3)13-11-14(20(4,5)6)18(24)17(12-13)22-21-15-9-7-8-10-16(15)23(22)25/h7-12,24H,1-6H3
• InChI Key: LIPRFPHMPPZDQM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=[N+]2[O-])O)C(C)(C)C

Description

2,4-Di-tert-butyl-6-(1-oxo-2H-1lambda~5~,2,3-benzotriazol-2-yl)phenol is a useful research compound. Its molecular formula is C20H25N3O2 and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The same procedure as in Example 7 was repeated, except that secondary butanol 80 g was replaced by n-octanol 50 g, and that 2-nitro-2'-hydroxy-5'-t-butylazobenzene 19.9 g was replaced by 2-nitro-2'-hydroxy-3',5'-di-t-butylazobenzene 23.7 g, thus producing 18.7 g of 2-(2-hydroxy-3,5-di-t-butylphenyl)benzotriazole-N-oxide having a melting point of 168° to 171° C. at the yield of 83.0%.

Synthesis routes and methods II

Procedure details

2-nitro-2'-hydroxy-3',5'-di-t-butylazobenzene 23.7 g was added to a mixture of n-octanol 50 g, water 14 g and 97% sodium hydroxide 8.2 g, and the resultant mixture was heated to 65° C. The mixture was then cooled to 50° C., and 9-fluorenone 2.0 g was added thereto. The resultant mixture was stirred at 90°~97° C. for 2 hours, thus almost all of the azobenzene having disappeared to produce 2-(2-hydroxy-3,5-di-t-butylphenyl)benzotriazole-N-oxide. Thus, the reaction of Process (b) was completed.